Cas no 923113-54-6 (N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-6-yl-2-methylbenzamide)

• Product Name: N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-6-yl-2-methylbenzamide
• CAS No: 923113-54-6
• MF: C₂₇H₂₅NO₃
• MW: 411.492307424545
• CID: 5958963
• PubChem ID: 18568793
• Update Time: 2025-07-15

N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-6-yl-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-6-yl-2-methylbenzamide
• N-[2-(4-tert-butylphenyl)-4-oxochromen-6-yl]-2-methylbenzamide
• F2211-0285
• N-[2-(4-tert-butylphenyl)-4-oxo-4H-chromen-6-yl]-2-methylbenzamide
• 923113-54-6
• N-(2-(4-(tert-butyl)phenyl)-4-oxo-4H-chromen-6-yl)-2-methylbenzamide
• AKOS001957023

• Inchi： 1S/C27H25NO3/c1-17-7-5-6-8-21(17)26(30)28-20-13-14-24-22(15-20)23(29)16-25(31-24)18-9-11-19(12-10-18)27(2,3)4/h5-16H,1-4H3,(H,28,30)
• InChI Key： ZSKIRGAYPQSECP-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2OC(C3=CC=C(C(C)(C)C)C=C3)=CC(=O)C=2C=1)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 411.18344366g/mol
• Monoisotopic Mass: 411.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-6-yl-2-methylbenzamide

Recent Advances in the Study of N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-6-yl-2-methylbenzamide (CAS: 923113-54-6)

N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-6-yl-2-methylbenzamide (CAS: 923113-54-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its chromene and benzamide moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

The synthesis of N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-6-yl-2-methylbenzamide involves a multi-step process that has been optimized to improve yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Researchers have also explored its stability under different physiological conditions, which is crucial for its potential use as a therapeutic agent.

Pharmacological studies have revealed that N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-6-yl-2-methylbenzamide exhibits potent inhibitory effects on specific molecular targets, such as kinases and enzymes involved in inflammatory pathways. In vitro and in vivo experiments have demonstrated its efficacy in reducing inflammation and modulating cellular signaling pathways. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory and anti-cancer therapies.

Mechanistic studies have further elucidated the interaction of N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-6-yl-2-methylbenzamide with its biological targets. Molecular docking and dynamics simulations have provided detailed insights into the binding modes and affinity of the compound, highlighting its specificity and selectivity. These computational studies complement experimental data and offer a rational basis for further structural modifications to enhance its pharmacological profile.

Recent clinical and preclinical evaluations have underscored the therapeutic potential of N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-6-yl-2-methylbenzamide. Its favorable pharmacokinetic properties, including bioavailability and metabolic stability, make it a promising candidate for further development. However, challenges such as potential off-target effects and toxicity profiles need to be addressed in future studies to ensure its safety and efficacy in human applications.

In conclusion, N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-6-yl-2-methylbenzamide (CAS: 923113-54-6) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable compound for further research and development. Continued efforts to optimize its properties and explore its therapeutic applications will likely yield important contributions to the treatment of various diseases.